Cas no 117490-40-1 (Theobromine-D6)

Theobromine-D6 structure

Product Name:Theobromine-D6

CAS No:117490-40-1

MF:C₇H₈N₄O₂

MW:186.20099067688

CID:824345

Update Time:2025-10-28

Theobromine-D6 Chemical and Physical Properties

Names and Identifiers

- Theobromine-D6
- 3,7-Dimethylxanthine-d6
- Diurobromine-d6
- Santheose-d6
- Teobromin-d6
- Thesal-d6
- NSC 5039-d6
- SC 15090-d6
- 3,7-Dimethylxanthine-[D6] (Theobromine)
- 3,7-Dimethylxanthine-(dimethyl-d6)
- Inchi： 1S/C7H8N4O2/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2/h3H,1-2H3,(H,9,12,13)/i1D3,2D3
- InChI Key： YAPQBXQYLJRXSA-WFGJKAKNSA-N
- SMILES： O=C1C2=C(N=CN2C([2H])([2H])[2H])N(C([2H])([2H])[2H])C(N1)=O

Computed Properties

Exact Mass: 186.10200

Experimental Properties

Melting Point: >300°C
PSA: 72.68000
LogP: -1.03970

Theobromine-D6 Security Information

Hazard Category Code： 22
Hazardous Material Identification：

Theobromine-D6 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	705357-2MG	Theobromine-D6	117490-40-1	98%	2mg	¥2871.74	2023-11-27
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	705357-5MG	Theobromine-D6	117490-40-1	98%	5mg	¥6643.86	2023-11-27
TRC	T343802-1mg	Theobromine-d6	117490-40-1		1mg	$ 196.00	2023-09-05
TRC	T343802-2mg	Theobromine-d6	117490-40-1		2mg	$ 368.00	2023-09-05
TRC	T343802-5mg	Theobromine-d6	117490-40-1		5mg	$ 888.00	2023-09-05
ChemScence	CS-0179673-2mg	Theobromine-d6	117490-40-1		2mg	$0.0	2022-04-28
ChemScence	CS-0179673-5mg	Theobromine-d6	117490-40-1		5mg	$0.0	2022-04-28
ChemScence	CS-0179673-1mg	Theobromine-d6	117490-40-1		1mg	$0.0	2022-04-28
eNovation Chemicals LLC	Y1258852-1mg	1H-Purine-2,6-dione, 3,7-dihydro-3,7-di(methyl-d3)-	117490-40-1	98%D	1mg	$1345	2024-07-28
SHENG KE LU SI SHENG WU JI SHU	sc-208434-1 mg	Theobromine-d6,	117490-40-1		1mg	￥2,106.00	2023-07-11

Theobromine-D6 Production Method

Theobromine-D6 Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

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